N-allyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)-N-prop-2-enylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H22N4O2S/c1-2-10-22-19(26)15-9-6-11-25(12-15)21-23-17-16(14-7-4-3-5-8-14)13-28-18(17)20(27)24-21/h2-5,7-8,13,15H,1,6,9-12H2,(H,22,26)(H,23,24,27)
• InChI Key: CCRFNAAXXBXIEX-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CCCN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

“N-allyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The molecular weight of “N-allyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide” is 522.671.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-Angiogenic and DNA Cleavage Studies : A series of novel piperidine analogues, including compounds similar to the queried chemical, showed significant anti-angiogenic and DNA cleavage activities. These compounds are potentially effective as anticancer agents due to their dual action of inhibiting blood vessel formation and directly interacting with DNA (Kambappa et al., 2017).

• Kinase Inhibition for Cancer Therapy : Research on related piperidine-4-carboxamide derivatives found them to be potent and selective Met kinase inhibitors. This suggests potential applications in cancer therapy, as one derivative demonstrated significant tumor stasis in a human gastric carcinoma model (Schroeder et al., 2009).

• Heterocyclic Synthesis for Potential Pharmacological Applications : The synthesis of various heterocyclic compounds using derivatives of N-allyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide can lead to the development of new pharmacological agents. These compounds have shown potential in producing antidepressant and nootropic agents (Thomas et al., 2016).

• Development of Antimicrobial Agents : Some derivatives of this compound have been investigated for their antimicrobial activities, particularly against Staphylococcus species. This indicates a potential application in developing new antimicrobial drugs (Kostenko et al., 2008).

• Synthesis of Novel Heterocyclic Systems : The compound's structure allows for the construction of new heterocyclic systems such as thienopyrimidinone and thienopyridine, potentially leading to the discovery of new medicinal compounds with diverse pharmacological actions (Madkour et al., 2010).